2,6-difluoro-N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[5-methyl-2-[1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H17F2N7O2/c1-12-6-8-14(9-7-12)31-20-15(11-26-31)21(33)29-23(28-20)32-18(10-13(2)30-32)27-22(34)19-16(24)4-3-5-17(19)25/h3-11H,1-2H3,(H,27,34)(H,28,29,33)
• InChI Key: IBDJEWPQJCSNLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=C(C=CC=C5F)F
• Molecular Formula: C23H17F2N7O2
• Molecular Weight: 461.4 g/mol
• CAS No.: 1170211-75-2

Description

2,6-difluoro-N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C23H17F2N7O2 and its molecular weight is 461.433. The purity is usually 95%.
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Scientific Research Applications

Potential PET Imaging Agent in Cancer

The compound has been explored for its potential as a PET imaging agent in cancer research. Specifically, derivatives of this compound have been synthesized for imaging B-Raf(V600E) in cancers (Wang et al., 2013). These developments are significant for enhancing diagnostic capabilities in oncology.

Antimicrobial Agent Synthesis

Research indicates that pyrazolo[3,4-d]pyrimidine derivatives, related to the specified compound, have been synthesized and evaluated for their antimicrobial properties (Holla et al., 2006). This suggests potential applications in developing new antimicrobial agents.

Potential in Anticancer and Anti-Inflammatory Agents

Novel derivatives of pyrazolo[3,4-d]pyrimidine have been synthesized and evaluated for their anticancer and anti-inflammatory properties. This highlights the compound's potential role in developing new therapeutic agents for cancer and inflammation (Rahmouni et al., 2016).

Application in Synthesizing Novel Heterocyclic Compounds

The compound has been used in the synthesis of various novel heterocyclic compounds, indicating its versatility and importance in organic and medicinal chemistry research (Rashad et al., 2014).

Antioxidant Activity

Research into pyrazolo[3,4-d]pyrimidine derivatives has shown that some synthesized compounds exhibit significant antioxidant activity. This suggests potential therapeutic applications for oxidative stress-related disorders (Bondock et al., 2016).